Cas no 102029-72-1 (5'-(3-Amino-3-carboxypropyl)ethylsulfonio-5'-deoxyadenosine Iodide)

• Product Name: 5'-(3-Amino-3-carboxypropyl)ethylsulfonio-5'-deoxyadenosine Iodide
• CAS No: 102029-72-1
• MF: C₁₆H₂₅IN₆O₅S
• MW: 540.376374006271
• CID: 124851
• Update Time: 2024-01-25

5'-(3-Amino-3-carboxypropyl)ethylsulfonio-5'-deoxyadenosine Iodide Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]ethylsulfonio]-5'-deoxy-, iodide (9CI)
• S-adenosyl-L-ethionine iodide
• 5-[(3-amino-3-carboxypropyl)ethylsulfonio]-5-deoxyadenosine Iodide
• 5'-(3-Amino-3-carboxypropyl)ethylsulfonio-5'-deoxyadenosine Iodide

• Inchi： 1S/C16H24N6O5S.HI/c1-2-28(4-3-8(17)16(25)26)5-9-11(23)12(24)15(27-9)22-7-21-10-13(18)19-6-20-14(10)22;/h6-9,11-12,15,23-24H,2-5,17H2,1H3,(H2-,18,19,20,25,26);1H/t8-,9+,11+,12+,15+,28?;/m0./s1
• InChI Key： JIHFJWNTINAHNC-OMHUIXAVSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](C[S+](CC)CC[C@H](N)C(=O)O)O[C@H]1N1C=NC2=C(N=CN=C12)N)O.[I-]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 8